Cas no 1185319-79-2 (3-Bromo-5-methyl-6-(methyl-d3)-pyridine)
3-Bromo-5-methyl-6-(methyl-d3)-pyridine is a deuterated pyridine derivative featuring a bromo substituent at the 3-position and a methyl group at the 5-position, with a deuterated methyl group (CD₃) at the 6-position. This compound is particularly valuable in pharmaceutical and agrochemical research, where isotopic labeling enhances metabolic stability studies and improves the detection sensitivity of active compounds in mass spectrometry. The incorporation of deuterium (D) minimizes metabolic cleavage, extending the half-life of labeled analogs. Its high isotopic purity and well-defined structure make it a reliable intermediate for synthesizing deuterated bioactive molecules, facilitating advanced research in drug discovery and mechanistic studies.
1185319-79-2 structure
Product Name:3-Bromo-5-methyl-6-(methyl-d3)-pyridine
3-Bromo-5-methyl-6-(methyl-d3)-pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-methyl-6-(methyl-d3)-pyridine
- F92421
- AKOS015944433
- 1185319-79-2
-
- Inchi： 1S/C7H8BrN/c1-5-3-7(8)4-9-6(5)2/h3-4H,1-2H3/i2D3
- InChI Key： PVWAMZCIAHXKJP-BMSJAHLVSA-N
- SMILES： CC1C=C(Br)C=NC=1C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 188.00284g/mol
- Monoisotopic Mass: 188.00284g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 12.9Ų
3-Bromo-5-methyl-6-(methyl-d3)-pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M0327935-1mg |
3-Bromo-5-methyl-6-(methyl-d3)-pyridine |
1185319-79-2 | 95% | 1mg |
RMB 544.00 | 2025-02-21 | |
| Cooke Chemical | M0327935-5mg |
3-Bromo-5-methyl-6-(methyl-d3)-pyridine |
1185319-79-2 | 95% | 5mg |
RMB 1857.60 | 2025-02-21 |
3-Bromo-5-methyl-6-(methyl-d3)-pyridine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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